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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of N-(3-bromophenyl)acetamide, ensuring compliance and minimizing risk.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is essential to handle N-(3-bromophenyl)acetamide
with appropriate care. This compound is classified as harmful if swallowed and may cause skin,

eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear nitrile rubber gloves.

Eye Protection: Use safety goggles or glasses.[2][3]

Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: If working with fine powder or in a poorly ventilated area, use a

NIOSH/MSHA-approved respirator.[3]

Handling:

Avoid generating dust.
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Use in a well-ventilated area or under a chemical fume hood.[2][4]

Wash hands thoroughly after handling.[2][4]

II. Chemical and Physical Properties
A clear understanding of the chemical's properties is fundamental to its safe handling and

disposal.

Property Value

Molecular Formula C8H8BrNO[1][5][6][7][8]

Molecular Weight 214.06 g/mol [1][5][6]

Appearance
White needle-like crystals or light grey powder

solid.[2][5]

Melting Point 87-89 °C[5]

Solubility
Insoluble in water; soluble in ethanol and ether.

[5]

Hazards

Harmful if swallowed, causes skin and serious

eye irritation, may cause respiratory irritation.[1]

[2][9]

III. Step-by-Step Disposal Protocol
The primary method for the disposal of N-(3-bromophenyl)acetamide is through an approved

hazardous waste disposal program. Do not dispose of this chemical in drains or regular trash.

[4][10]

Experimental Protocol for Disposal:

Segregation of Waste:

Designate a specific, clearly labeled, and sealed container for N-(3-
bromophenyl)acetamide waste. This includes any contaminated lab supplies such as

filter paper, gloves, and paper towels.
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Do not mix with other chemical waste unless explicitly permitted by your institution's

hazardous waste guidelines.

Containerization:

Use a chemically resistant container with a secure lid.

Label the container clearly with "Hazardous Waste," the chemical name "N-(3-
bromophenyl)acetamide," and the associated hazards (e.g., "Harmful," "Irritant").

Spill Management:

In case of a spill, prevent further spread by containing the material with an inert absorbent

such as vermiculite, dry sand, or earth.

Carefully sweep or vacuum the spilled material and place it into the designated hazardous

waste container.[2][4]

Clean the spill area with soap and water.[2][9]

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2][3]

The storage area should be secure and accessible only to authorized personnel.

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.[4][11]

IV. Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for N-(3-
bromophenyl)acetamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1265513?utm_src=pdf-body
https://www.benchchem.com/product/b1265513?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02924~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:31:23~~4-Bromoacetanilide~~
https://aksci.com/sds/3775AA_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02924~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:31:23~~4-Bromoacetanilide~~
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02924~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:31:23~~4-Bromoacetanilide~~
https://www.fishersci.co.uk/store/msds?partNumber=11387895&countryCode=GB&language=en
https://aksci.com/sds/3775AA_SDS.pdf
https://pim-resources.coleparmer.com/sds/01942.pdf
https://www.benchchem.com/product/b1265513?utm_src=pdf-body
https://www.benchchem.com/product/b1265513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: 
 Identify & Segregate Waste 

 (N-(3-bromophenyl)acetamide and 
 contaminated materials)

Step 2: 
 Containerize & Label 
 (Use sealed, labeled, 

 chemical-resistant container)

Step 4: 
 Store Securely 

 (Cool, dry, ventilated area)

Step 3: 
 Manage Spills 

 (Contain, collect, and clean)

Spill Occurs

Step 5: 
 Professional Disposal 

 (Contact EHS or licensed contractor)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of N-(3-bromophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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